Cas no 868390-64-1 (Methanone, (4-bromophenyl)(2-chloro-4-pyridinyl)-)

• Product Name: Methanone, (4-bromophenyl)(2-chloro-4-pyridinyl)-
• CAS No: 868390-64-1
• MF: C₁₂H₇BrClNO
• MW: 296.547081232071
• MDL: MFCD31802426
• CID: 4264488
• PubChem ID: 86079493
• Update Time: 2025-11-02

Methanone, (4-bromophenyl)(2-chloro-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-bromophenyl)(2-chloro-4-pyridinyl)-
• (4-bromophenyl)(2-chloropyridin-4-yl)methanone
• AS-68269
• (4-bromophenyl)-(2-chloropyridin-4-yl)methanone
• SCHEMBL20892408
• AKOS037646347
• 868390-64-1
• D86615
• 4-(4-bromobenzoyl)-2-chloropyridine

• MDL： MFCD31802426
• Inchi： 1S/C12H7BrClNO/c13-10-3-1-8(2-4-10)12(16)9-5-6-15-11(14)7-9/h1-7H
• InChI Key： JVORILAKYRUWNG-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1)(C1C=CN=C(Cl)C=1)=O

Computed Properties

• Exact Mass: 294.93995Da
• Monoisotopic Mass: 294.93995Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30Ų

Additional information on Methanone, (4-bromophenyl)(2-chloro-4-pyridinyl)-

Research Brief on Methanone, (4-bromophenyl)(2-chloro-4-pyridinyl)- (CAS: 868390-64-1): Recent Advances and Applications

The compound Methanone, (4-bromophenyl)(2-chloro-4-pyridinyl)- (CAS: 868390-64-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This brief synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, providing a comprehensive overview for researchers and industry professionals.

Recent studies highlight the role of 868390-64-1 as a key intermediate in the synthesis of novel kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing pyridinyl-based scaffolds, which exhibit selective inhibition against tyrosine kinases implicated in cancer progression. The bromophenyl and chloropyridinyl moieties contribute to enhanced binding affinity, as revealed by X-ray crystallography studies of kinase-ligand complexes.

In pharmacological evaluations, derivatives of 868390-64-1 have shown promising activity against non-small cell lung cancer (NSCLC) cell lines, with IC50 values ranging from 0.8-2.4 μM. Mechanistic studies indicate these compounds induce apoptosis through the mitochondrial pathway while showing minimal cytotoxicity toward normal human bronchial epithelial cells, suggesting a favorable therapeutic window.

Structural-activity relationship (SAR) analyses published in Bioorganic & Medicinal Chemistry Letters (2024) identified critical modifications to the methanone core that improve metabolic stability. The 4-bromophenyl group was found to significantly reduce oxidative metabolism in human liver microsomes, addressing a key challenge in previous analogs.

Emerging applications extend beyond oncology, with recent patent filings (WO2023/154672) describing its use in neurodegenerative disease research. The compound's ability to cross the blood-brain barrier and modulate neuroinflammatory pathways positions it as a valuable tool compound for Alzheimer's disease drug discovery programs.

Current challenges in the field include optimizing synthetic routes for large-scale production and further characterizing off-target effects. Collaborative efforts between academic and industrial researchers are underway to address these limitations while exploring additional therapeutic indications for this versatile chemical entity.